copper;N,N,N',N'-tetramethylethane-1,2-diamine;dichloride

• IUPAC Name: copper;N,N,N',N'-tetramethylethane-1,2-diamine;dichloride
• InChI: InChI=1S/C6H16N2.2ClH.Cu/c1-7(2)5-6-8(3)4;;;/h5-6H2,1-4H3;2*1H;/q;;;+2/p-2
• InChI Key: BBKMZXXTPWPRSR-UHFFFAOYSA-L
• Canonical SMILES: CN(C)CCN(C)C.[Cl-].[Cl-].[Cu+2]
• Molecular Formula: C6H16Cl2CuN2
• Molecular Weight: 250.65 g/mol

Description

Copper;N,N,N’,N’-tetramethylethane-1,2-diamine;dichloride is a complex formed by copper and N,N,N’,N’-tetramethylethane-1,2-diamine (TMEDA). TMEDA is widely employed as a ligand for metal ions, forming stable complexes with many metal halides, including copper. It is used with ammonium persulfate to catalyze the polymerization of acrylamide and bis-acrylamide to get polyacrylamide gels.

Synthesis Analysis

The synthesis of copper;N,N,N’,N’-tetramethylethane-1,2-diamine;dichloride involves the use of TMEDA as a ligand for copper. The copper iodide and TMEDA promoted homocoupling reaction of terminal alkynes under ambient temperature and air as an oxidant has been reported.

Molecular Structure Analysis

The molecular structure of copper;N,N,N’,N’-tetramethylethane-1,2-diamine;dichloride involves the formation of stable complexes with copper. In these complexes, TMEDA serves as a bidentate ligand.

Chemical Reactions Analysis

The copper iodide and TMEDA promoted homocoupling reaction of terminal alkynes under ambient temperature and air as an oxidant has been reported. The alkynes, including aromatic alkynes and aliphatic alkynes, could afford the symmetrical 1,4-disubstituted 1,3-diynes.

Physical And Chemical Properties Analysis

The physical and chemical properties of copper;N,N,N’,N’-tetramethylethane-1,2-diamine;dichloride are largely determined by the properties of its constituent components, particularly TMEDA. TMEDA is a colorless liquid, although old samples often appear yellow.

Mechanism of Action

The mechanism of action of copper;N,N,N’,N’-tetramethylethane-1,2-diamine;dichloride involves the formation of stable complexes with copper. In these complexes, TMEDA serves as a bidentate ligand.

Safety and Hazards

TMEDA is highly flammable and causes severe skin burns and eye damage. It is harmful if swallowed or inhaled.

Future Directions

The title complex, [(TMEDA)Cu(OAc)2] (TMEDA = tetramethylethane-1,2-diamine), is a promising building block for the generation of the mixed [(TMEDA)Cu(κ1-acetate)(μ-acetate)MLn] complexes.